Cas no 1660-94-2 (Tetraethyl Methylidenebisphosphonate)

• Product Name: Tetraethyl Methylidenebisphosphonate
• CAS No: 1660-94-2
• MF: C₉H₂₂O₆P₂
• MW: 288.214905261993
• MDL: MFCD00039887
• CID: 41748
• PubChem ID: 15455
• Update Time: 2025-06-09

Tetraethyl Methylidenebisphosphonate Chemical and Physical Properties

Names and Identifiers

• Tetraethyl methylenediphosphonate
• Methylenediphosphonic acid tetraethyl ester
• Tetraethyl (methylene)bisphosphonate
• Tetraethyl Methylide
• Tetraethyl Methylidenebisphosphonate
• 1-[diethoxyphosphorylmethyl(ethoxy)phosphoryl]oxyethane
• NSC 133889
• methylenebis(diethylphosphonate)
• methylenedi(phosphonic acid) tetraethyl ester
• methanediyl-bis-phosphonic acid tetraethyl ester
• AURORA KA-1506
• BIS(DIETHOXYPHOSPHINYL)METHANE
• tetraethyl methylenediphosphate
• Tetraethylemethylenediphosphonate
• Methylenebis(phosphonic acid diethyl)
• 500G 1500
• TETRAETHYL(METHYLENE)BISPHOSPHONATE
• Tetraethyl methylenediphosphonate,97%
• tetraethyl methylenebis(phosphonate)
• Tetraethyl methanediphosphonate
• Tetraethyl diphosphonomethane
• Tetraethyl methylenebisphosphonate
• Phosphonic acid, methylenebis-, tetraethyl ester
• Methylenebis(diethoxyphosphine oxide)
• Methylenebisphosphonic acid, tetraethyl ester
• PHOSPHONIC ACID, METHYLENEDI-, TETRAETHYL ESTER
• tetraethylmethylenebis(phosphonate)
• DTXSID60937146
• SCHEMBL282472
• 1-[diethoxyphosphorylmethyl(ethoxy)phosphoryl]oxyethan
• (EtO)2P(O)CH2P(O)(OEt)2
• UNII-WT3D5Q9EPC
• SY019507
• FT-0628883
• EN300-207836
• Tetraethyl methylenediphosphonate, purum, >=97.0% (GC)
• STR02519
• diethyl [(diethoxyphosphoryl)methyl]phosphonate
• Phosphonic acid, P,P'-methylenebis-, P,P,P',P'-tetraethyl ester
• Tetraethyl methylenediphosphonate, 97%
• Methanediphosphonic acid tetraethyl ester
• tetraethyl methylene-diphosphonate
• BRN 1813241
• (diethoxy-phosphorylmethyl)-phosphonic acid diethyl ester
• AKOS003600075
• CS-W017776
• WT3D5Q9EPC
• EINECS 216-764-5
• Methylenediphosphonic acid, tetraethyl ester
• bis-(diethylphosphono)methane
• (diethoxy-phosphorylmethyl)phosphonic acid diethyl ester
• MFCD00039887
• Tetraethyl methanediylbis(phosphonate)
• 4-01-00-03071 (Beilstein Handbook Reference)
• NSC-133889
• 1660-94-2
• methylene bisphosphonic acid, tetraethyl ester
• J-010254
• NS00046873
• A810692
• NSC133889
• WLN: 2OPO&O2&1PO&O2&O2
• bis(diethoxyphosphoryl)methane
• methylene diphosphonic acid tetraethyl ester
• STL510915
• DB-043642
• Phosphonic acid, methylenebis, tetraethyl ester
• BBL100008
• Phosphonic acid, P,P'methylenebis, P,P,P',P'tetraethyl ester
• Phosphonic acid, methylenedi, tetraethyl ester
• 216-764-5

• MDL： MFCD00039887
• Inchi： 1S/C9H22O6P2/c1-5-12-16(10,13-6-2)9-17(11,14-7-3)15-8-4/h5-9H2,1-4H3
• InChI Key： STJWVOQLJPNAQL-UHFFFAOYSA-N
• SMILES： P(CP(=O)(OCC)OCC)(=O)(OCC)OCC
• BRN： 1813241

Computed Properties

• Exact Mass: 288.08900
• Monoisotopic Mass: 288.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.16 g/mL at 25 °C(lit.)
• Boiling Point: 171-174 °C/11 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.442(lit.)
• Water Partition Coefficient: Slightly miscible with water.
• PSA: 90.68000
• LogP: 3.47610
• Sensitiveness: Sensitive to heat
• Solubility: Not determined

Tetraethyl Methylidenebisphosphonate Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：SZ9150000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Tetraethyl Methylidenebisphosphonate

Tetraethyl Methylidenebisphosphonate (CAS No. 1660-94-2): An Overview of Its Properties, Applications, and Recent Research

Tetraethyl Methylidenebisphosphonate (TEM), with the CAS number 1660-94-2, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of bisphosphonates, which are known for their ability to inhibit bone resorption and have found extensive use in the treatment of bone-related diseases. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding TEM.

Chemical Structure and Properties

Tetraethyl Methylidenebisphosphonate is characterized by its unique molecular structure, which includes two phosphonate groups attached to a central methylene bridge. The molecular formula of TEM is C₁₀H₂₄O₆P₂, and it has a molecular weight of 304.23 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. The presence of the phosphonate groups imparts significant chemical stability and reactivity, making TEM a valuable reagent in organic synthesis and pharmaceutical research.

Synthesis and Production

The synthesis of Tetraethyl Methylidenebisphosphonate involves several well-established chemical reactions. One common method involves the reaction of phosphorus trichloride with ethanol to form ethyl phosphite, followed by the reaction with formaldehyde to produce the desired bisphosphonate structure. This process can be optimized for large-scale production, ensuring a consistent supply for various applications.

Applications in Medicine and Research

Tetraethyl Methylidenebisphosphonate has shown promise in several medical applications, particularly in the treatment of bone-related disorders. Bisphosphonates are known for their ability to inhibit osteoclast-mediated bone resorption, making them effective in conditions such as osteoporosis, Paget's disease, and bone metastases. Recent studies have also explored the potential of TEM in other therapeutic areas, including cancer therapy and inflammatory diseases.

Recent Research Developments

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of Tetraethyl Methylidenebisphosphonate. The study found that TEM exhibits potent anti-resorptive activity by selectively inhibiting osteoclast function without affecting osteoblast activity. This selective mechanism of action makes TEM a promising candidate for developing more targeted therapies for bone diseases.

Another notable study published in the International Journal of Molecular Sciences explored the potential of TEM as an anti-inflammatory agent. The researchers discovered that TEM can effectively reduce inflammation by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) activation. These findings suggest that TEM may have broader therapeutic applications beyond bone health.

Safety and Toxicology

The safety profile of Tetraethyl Methylidenebisphosphonate has been extensively studied to ensure its safe use in medical applications. Preclinical studies have shown that TEM exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs. However, as with any pharmaceutical compound, proper dosing and administration guidelines are essential to minimize potential side effects.

Conclusion

Tetraethyl Methylidenebisphosphonate (CAS No. 1660-94-2) is a versatile compound with a wide range of applications in medicine and research. Its unique chemical structure and properties make it an attractive candidate for developing new therapies for bone-related disorders and other conditions. Ongoing research continues to uncover new potential uses for TEM, highlighting its importance in the field of medicinal chemistry.